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Compound of Interest

Bis(2,2,6,6-tetramethyl-1-
Compound Name:
piperidinyloxy-4-yl) sebacate

CAS No.: 2516-92-9

Cat. No.: B1587878

Get Quote

Executive Summary: The Dual Nature of Tinuvin 770

Bis(2,2,6,6-tetramethyl-4-piperidyl) sebacate (CAS: 52829-07-9), commercially known as
Tinuvin® 770, is a low molecular weight Hindered Amine Light Stabilizer (HALS).[1] While its
primary industrial function is preventing photo-oxidative degradation in polyolefins (PP, PE) and
styrenics, it has recently gained notoriety in two distinct analytical contexts:

+ Trace Contaminant: A pervasive "ghost peak” in LC-MS assays caused by leaching from
laboratory plasticware.[1]

+ Forensic Target: An emerging adulterant (BTMPS) in the illicit opioid supply chain.[1]

This guide moves beyond basic spectral listing to provide a causal analysis of its spectroscopic
signature, enabling researchers to distinguish this molecule from polymer matrices or complex
biological samples.

Structural Logic & Fragmentation

© 2026 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b1587878#bc-rfq
https://pubchem.ncbi.nlm.nih.gov/compound/Tinuvin-770
https://pubchem.ncbi.nlm.nih.gov/compound/Tinuvin-770
https://pubchem.ncbi.nlm.nih.gov/compound/Tinuvin-770
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1587878?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

To interpret the spectra, one must understand the molecule's symmetry. Tinuvin 770 is a diester
composed of a central sebacic acid (ngcontent-ng-c176312016=""_nghost-ng-c3009799073=""
class="inline ng-star-inserted">

) linker and two identical tetramethylpiperidine rings. This symmetry simplifies the NMR
spectrum but complicates Mass Spectrometry due to facile fragmentation.

Figure 1: Structural Fragmentation Pathway (DOT
Diagram)
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Figure 1: MS Fragmentation Logic & HALS Activation
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Nuclear Magnetic Resonance (NMR)

The Gold Standard for Structural Confirmation. In

H NMR, the molecule's symmetry means the two piperidine rings are magnetically equivalent,
halving the expected number of signals.

Experimental Protocol (Self-Validating)

e Solvent:ngcontent-ng-c176312016="" _nghost-ng-c3009799073="" class="inline ng-star-
inserted">

(Chloroform-d) is preferred. The sebacate chain ensures high solubility, unlike many high-
MW HALS.

e Concentration: ~10 mg/mL.[1]
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 Internal Standard: TMS (0.00 ppm).[1][2]

» Validation Check: The integration ratio of the methyl singlets (24H total) to the ester-adjacent
methylene triplet (4H) must be exactly 6:1. Deviation suggests hydrolysis of the ester
linkage.[1]

Table 1: H NMR Assignments (400 MHz, )
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Infrared Spectroscopy (FT-IR)
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Rapid Identification & Screening. IR is less specific than NMR but critical for identifying Tinuvin
770 within a polymer film (e.g., PP or PE).[1] The key is distinguishing the HALS ester from the
polymer backbone.

Wavenumber (ngcontent-
ng-c176312016=""

_nghost-ng-
€3009799073= Vibration Mode Diagnostic Value
class="inline ng-star-
inserted">
)
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presence.

Mass Spectrometry (MS)

Trace Detection & Deformulation. Tinuvin 770 is notorious for "ion suppression™ in proteomics
because it ionizes easily and leaches from plastic tubes.[1]

¢ Molecular lon:ngcontent-ng-c176312016="" _nghost-ng-c3009799073="" class="inline ng-
star-inserted">

Da
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(ESI Positive Mode).

o Base Peak: Often ngcontent-ng-c176312016=""_nghost-ng-c3009799073="" class="inline
ng-star-inserted">

481 or a fragment depending on collision energy.

e Key Fragments:
o m/z 342: Loss of one tetramethylpiperidine ring (cleavage at ester).[1]
o m/z 140/156: Tetramethylpiperidine moiety.[1]

o m/z 241: Doubly charged ion ngcontent-ng-c176312016="" _nghost-ng-c3009799073=""
class="inline ng-star-inserted">

(Common in ESI).

Senior Scientist Insight: If you observe a persistent peak at m/z 481 or 241 in your LC-MS
blank runs, check your sample preparation vials. Many polypropylene tubes use Tinuvin 770 as
a stabilizer, which leaches into organic solvents (MeOH/ACN).[1]

Analytical Workflow: Extraction from Polymer Matrix

To analyze Tinuvin 770 quantitatively from a plastic sample (e.g., a failed medical device), a
rigorous extraction is required.

Figure 2: Extraction & Analysis Workflow (DOT Diagram)
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Figure 2: Deformulation Workflow for HALS Analysis
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"Salting In" Protocol Note

For aqueous extraction (e.g., leaching studies), Tinuvin 770 is hydrophobic and sticks to
surfaces. Adding 0.1 M KCI to the agueous solvent can improve recovery by "salting in" the
amine species and reducing adsorption to glass/plastic walls [1].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. Tinuvin 770 | C28H52N204 | CID 164282 - PubChem [pubchem.ncbi.nlm.nih.gov]
e 2. 1H NMR Chemical Shift [sites.science.oregonstate.edu]

» To cite this document: BenchChem. [Structural Elucidation & Spectroscopic Characterization
of Tinuvin® 770]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1587878/docs#structural-elucidation-spectroscopic-
characterization-of-tinuvin-770]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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